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Abstract
Angelic acid methyl ester, a naturally occurring unsaturated ester, has garnered interest for

its presence in various plant species and its applications in the fragrance and pharmaceutical

industries. This technical guide provides a comprehensive overview of the discovery, historical

context, physicochemical properties, synthesis, and natural occurrence of angelic acid methyl
ester. Detailed experimental protocols for its synthesis are provided, along with spectroscopic

data for its characterization.

Introduction
Angelic acid and its esters are monocarboxylic unsaturated organic compounds found

predominantly in plants of the Apiaceae family.[1] The parent compound, angelic acid, was first

isolated in 1842 by the German pharmacist Ludwig Andreas Buchner from the roots of the

garden angelica (Angelica archangelica), from which it derives its name.[1][2][3][4] Angelic acid

is the cis isomer of 2-methyl-2-butenoic acid, with its more thermodynamically stable trans

isomer being tiglic acid.[3] The esters of angelic acid, known as angelates, are often the active

components in various herbal medicines and contribute to the characteristic aroma of certain
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essential oils.[1] This guide focuses specifically on the methyl ester of angelic acid, detailing its

history, properties, and synthesis.

Historical Context and Discovery
While the discovery of angelic acid is well-documented, the specific first isolation or synthesis

of its methyl ester is less so. It is probable that methyl angelate was first prepared as a

derivative of angelic acid for the purpose of structural elucidation or as part of the broader

chemical analysis of essential oils where angelic acid esters are prevalent.

A significant publication in the history of angelic acid ester synthesis is the 1960 paper by S.

Morris Kupchan and Adriano Afonso, which described a method for the synthesis of various

esters of angelic acid.[5] In the latter half of the 20th century, interest in angelic acid esters

grew, particularly in the flavor and fragrance industry, leading to the development of industrial-

scale synthetic methods. These methods often involve the isomerization of the more readily

available tiglic acid or its esters.[6]

Physicochemical Properties
Angelic acid methyl ester is a colorless to pale yellow liquid with a characteristic odor.[7] Its

key physicochemical properties are summarized in the table below, along with those of its

parent compound, angelic acid, for comparison.
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Property Angelic Acid Methyl Ester Angelic Acid

CAS Number 5953-76-4[7] 565-63-9[1]

Molecular Formula C₆H₁₀O₂[8] C₅H₈O₂[1]

Molecular Weight 114.14 g/mol [8] 100.12 g/mol [1]

Appearance
Colorless to pale yellow

liquid[7]
Colorless monoclinic prisms[1]

Boiling Point 130 °C at 760 mmHg 185 °C at 760 mmHg[1]

Density 0.95 g/cm³ (20/20 °C) 0.983 g/cm³ (47 °C)[1]

Refractive Index (n_D) 1.43 (20 °C) 1.4434 (47 °C)[1]

Purity (typical) >95.0% (GC) -

Solubility Soluble in methanol

Sparingly soluble in cold water;

freely soluble in hot water,

alcohol, and ether[1]

Synthesis of Angelic Acid Methyl Ester
The synthesis of angelic acid methyl ester can be achieved through several routes, primarily

involving the esterification of angelic acid or the isomerization of methyl tiglate.

Esterification of Angelic Acid
This is a direct method where angelic acid is reacted with methanol in the presence of an acid

catalyst, such as sulfuric acid or hydrochloric acid.

Experimental Protocol: Fischer Esterification of Angelic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve angelic acid (1 equivalent) in an excess of methanol (e.g., 10-20

equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1

equivalents) to the solution.
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Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-6 hours),

monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Work-up: After completion, cool the mixture to room temperature and remove the excess

methanol under reduced pressure.

Extraction: Dissolve the residue in diethyl ether and wash sequentially with a saturated

aqueous solution of sodium bicarbonate (to neutralize the acid catalyst and any unreacted

angelic acid) and brine.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent to yield crude angelic acid methyl ester.

Purification: Purify the crude product by fractional distillation under reduced pressure.

Angelic Acid

RefluxMethanol

H₂SO₄ (catalyst)

Angelic Acid Methyl Ester

Water

Click to download full resolution via product page

Fischer Esterification of Angelic Acid

Isomerization of Methyl Tiglate
Due to the higher thermodynamic stability and often greater availability of tiglic acid, a common

industrial approach is to synthesize methyl tiglate first and then isomerize it to angelic acid
methyl ester.

Experimental Protocol: Isomerization of Methyl Tiglate
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Reaction Setup: In a suitable reaction vessel, place methyl tiglate and a catalytic amount of

an organic sulfinic acid, such as p-toluenesulfinic acid (typically 0.01% to 10% by weight of

the methyl tiglate).[6]

Heating: Heat the mixture to a temperature in the range of 50-170 °C.[6] The reaction is

often carried out without a solvent.

Equilibrium: The reaction will proceed to a thermal equilibrium mixture containing both methyl

tiglate and methyl angelate. The content of methyl angelate in the equilibrium mixture is

typically around 7-10%.[9]

Purification: The desired methyl angelate can be separated from the unreacted methyl tiglate

by fractional distillation under reduced pressure, taking advantage of their different boiling

points (methyl angelate has a lower boiling point).[6]

Methyl Tiglate

Heat (50-170 °C)

Organic Sulfinic Acid (catalyst)

Equilibrium Mixture
(Methyl Tiglate and Methyl Angelate)

Fractional Distillation

Angelic Acid Methyl Ester Recovered Methyl Tiglate

Click to download full resolution via product page

Isomerization of Methyl Tiglate to Methyl Angelate
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Natural Occurrence
Angelic acid methyl ester has been identified as a volatile component in a number of plant

species. Its presence contributes to the floral and fruity aromas of these plants. Some notable

examples include:

Champaca Concrete (Michelia alba): Found at a concentration of approximately 0.13%.[7]

Magnolia Species: Identified in various magnolia species, including Liriodendron tulipifera

(Tulip tree), Magnolia grandiflora (Southern magnolia), and Magnolia heptapeta (Yulan

magnolia).[10]

Roman Chamomile (Anthemis nobilis): While the oil is rich in various angelate esters, the

specific presence of methyl angelate is also reported.[1]

Spectroscopic Characterization
The structure of angelic acid methyl ester can be confirmed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the two

methyl groups, the vinyl proton, and the methoxy group protons. The coupling between the

vinyl proton and the adjacent methyl group protons will be observable.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the

two olefinic carbons, the two methyl carbons, and the methoxy carbon.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the

C=O stretching of the ester group (around 1715-1740 cm⁻¹), as well as C=C stretching

(around 1640-1680 cm⁻¹) and C-O stretching vibrations.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) at m/z

114.[11] Fragmentation patterns will be consistent with the structure of an unsaturated

methyl ester.
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Applications and Future Perspectives
Angelic acid methyl ester is primarily used in the fragrance industry for its pleasant, fruity-

herbaceous odor. Its presence in natural extracts also makes it a marker compound for the

quality control of essential oils. In the context of drug development, while the parent angelic

acid and other esters have shown various biological activities, including sedative and anti-

inflammatory effects, the specific pharmacological profile of the methyl ester is an area for

further investigation. Its potential as a lead compound or a scaffold for the synthesis of novel

therapeutic agents remains to be fully explored.

Conclusion
Angelic acid methyl ester, while not having a singular, celebrated moment of discovery like its

parent acid, holds a significant place in the chemistry of natural products and fragrances. Its

synthesis, primarily through the esterification of angelic acid or isomerization of methyl tiglate,

is well-established. With its presence in various aromatic plants and its pleasant organoleptic

properties, it continues to be a compound of interest for chemists and researchers in various

fields. Future studies may further elucidate its potential biological activities, opening new

avenues for its application in the pharmaceutical and nutraceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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